Cas no 109789-15-3 ((+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan)

• Product Name: (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan
• CAS No: 109789-15-3
• MF: C₇H₉BrO₂
• MW: 205.049161672592
• CID: 128554
• PubChem ID: 29975051
• Update Time: 2025-05-28

(+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-Bromo-2-(prop-2-yn-1-yloxy)tetrahydrofuran
• (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan
• trans-3-Bromot-2-(2-propynyloxy)-etrahydrofuran
• (2S,3R)-3-bromo-2-prop-2-ynoxyoxolane
• Furan,3-bromotetrahydro-2-(2-propyn-1-yloxy)-, (2R,3S)-rel-
• (2R,3S)-rel-3-Bromotetrahydro-2-(2-propyn-1-yloxy)-furan
• (2RS,3RS)-3-bromo-2-(prop-2-yn-1-yloxy)-tetrahydrofuran
• trans-3-Bromo-2-(2-propyn-1-yloxy)tetrahydrofuran
• 109789-15-3
• (2S,3R)-3-Bromo-2-[(prop-2-yn-1-yl)oxy]oxolane
• J-002330
• DTXSID90652496
• AKOS025294075

• Inchi： 1S/C7H9BrO2/c1-2-4-9-7-6(8)3-5-10-7/h1,6-7H,3-5H2/t6-,7-/m1/s1
• InChI Key： AWULWFRVGOGUEH-RNFRBKRXSA-N
• SMILES： Br[C@H]1[C@H](OCC#C)OCC1

Computed Properties

• Exact Mass: 203.97900
• Monoisotopic Mass: 203.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 1.14610

Additional information on (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan

Comprehensive Overview of (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan (CAS No. 109789-15-3)

The compound (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan (CAS No. 109789-15-3) is a specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. Its unique structural features, including a brominated tetrahydrofuran core and a propynyloxy side chain, make it a valuable intermediate for the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its reactivity and stereochemistry play a crucial role.

One of the key reasons for the growing interest in (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan is its versatility in cross-coupling reactions, which are widely used in modern organic synthesis. The presence of both a bromine substituent and an alkyne functional group allows for diverse transformations, enabling the construction of intricate molecular architectures. This has led to its use in the development of novel heterocyclic compounds, which are often explored for their biological activity.

In recent years, the demand for high-purity intermediates like (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan has surged, driven by advancements in precision medicine and green chemistry. The compound's compatibility with catalytic processes aligns with the industry's shift toward sustainable practices, reducing waste and improving efficiency. Additionally, its potential role in bioconjugation strategies has sparked interest among biochemists working on targeted drug delivery systems.

The stereochemistry of (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan is another area of focus, as the trans configuration can influence the pharmacological properties of derived compounds. This has led to its inclusion in studies exploring chiral building blocks for asymmetric synthesis. Researchers are also investigating its utility in polymer chemistry, where its functional groups can serve as handles for polymerization or post-modification.

From a commercial perspective, (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan is often sought after by fine chemical suppliers and research institutions. Its CAS No. 109789-15-3 is frequently queried in databases, reflecting its relevance in academic and industrial settings. The compound's stability under standard storage conditions further enhances its practicality for laboratory use.

As the scientific community continues to explore new synthetic methodologies, (+/-)-trans-3-Bromotetrahydro-2-(2-propynyloxy)-furan remains a subject of active research. Its combination of reactivity, structural diversity, and potential applications ensures its place as a valuable tool in the chemist's arsenal. Future studies may uncover even broader uses, particularly in emerging fields like bioorthogonal chemistry and materials engineering.